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Compound of Interest

Compound Name: EC19

Cat. No.: B1671071

An in-depth investigation into the scientific literature and public databases for a compound
designated "EC19" reveals a notable absence of information regarding its discovery, synthesis,
and biological activity. Extensive searches have failed to identify a specific molecule with this
identifier, suggesting that "EC19" may be a misnomer, an internal project code not yet
disclosed publicly, or a term used in a different scientific context.

Initial inquiries into the discovery and synthesis of "EC19" led to a series of unrelated findings,
most prominently referencing the ICH E19 guideline on selective safety data collection in
clinical trials.[1][2][3][4] This international guideline focuses on optimizing the efficiency of late-
stage drug development by allowing for a more targeted approach to safety data collection,
rather than the comprehensive collection of all adverse events.[1][2][3] While a crucial topic for
drug development professionals, it does not pertain to the discovery and synthesis of a specific
chemical entity.

Further searches for "EC19" in the context of chemical synthesis and biological pathways
yielded information on various unrelated compounds and processes. For instance, research on
the biosynthesis of ectoine, a compatible solute found in some bacteria, details the "ectABC"
gene cluster responsible for its production.[5][6] This pathway involves the conversion of
aspartate semialdehyde through a series of enzymatic steps to yield ectoine.[6] Additionally,
studies on the biosynthesis of cadystins, small metal-binding peptides in yeast, describe two
distinct pathways for their formation, both involving gamma-glutamylcysteine (yEC).[7] The
synthesis of other compounds, such as ergothioneine, has also been explored through
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metabolic engineering in E. coli.[8] However, none of these research areas make any mention
of a compound specifically named "EC19."

The term "EC" is commonly used as an abbreviation in various scientific fields, including
"esophageal cancer" in clinical trial designations (e.g., EC-CRT-002)[9] and "Explicit
Congestion Notification" in internet protocols.[10] It is plausible that "EC19" could be an internal
designation within a research institution or company that has not been made public. Without
further context or a more specific chemical name or structure, a comprehensive technical guide
on its discovery and synthesis cannot be compiled.

Researchers, scientists, and drug development professionals seeking information are
encouraged to verify the nomenclature and context of "EC19." Should a more specific identifier
or related publication become available, a detailed technical guide could be developed. Until
then, the scientific community awaits the formal discovery and characterization of the molecule,
if it exists, that bears the name "EC19."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167107 1#ec19-discovery-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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